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Compound Name: 9-Hydroxy-alpha-lapachone

Cat. No.: B151759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Hydroxy-alpha-lapachone is a naturally occurring naphthoquinone that has garnered

interest within the scientific community for its potential therapeutic properties. This technical

guide provides a comprehensive overview of its natural sources, methods for its isolation, and

strategies for its chemical synthesis. The document is intended to serve as a resource for

researchers and professionals involved in natural product chemistry, medicinal chemistry, and

drug development.

Natural Sources and Isolation
9-Hydroxy-alpha-lapachone has been identified as a constituent of at least one plant species,

Catalpa ovata. While its presence in Firmiana simplex has been suggested, detailed

phytochemical studies confirming this are not readily available in the current body of scientific

literature.

Catalpa ovata (Chinese catalpa)
The primary documented natural source of 9-hydroxy-alpha-lapachone is the stem of Catalpa

ovata, a tree native to China. Studies have successfully isolated this compound through

bioassay-guided fractionation of the plant's extract.[1][2]

Table 1: Natural Occurrence of 9-Hydroxy-alpha-lapachone
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Plant Species Part of Plant
Method of
Isolation

Quantitative
Yield

Reference

Catalpa ovata Stems

Bioassay-guided

fractionation of a

CH2Cl2-soluble

fraction

Not explicitly

reported
[1][2]

Experimental Protocol: Isolation from Catalpa ovata
The following is a generalized protocol for the isolation of 9-hydroxy-alpha-lapachone from

the stems of Catalpa ovata, based on published methodologies.[1][2]

Experimental Workflow for Isolation
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Dried and Powdered Stems of Catalpa ovata

Extraction with Dichloromethane (CH2Cl2)

Concentration under reduced pressure

Bioassay-guided Fractionation

Chromatographic Separation (e.g., Silica Gel Column Chromatography)

Further Purification (e.g., Preparative HPLC)

Isolated 9-Hydroxy-alpha-lapachone
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Starting Material (e.g., Hydroxylated Lawsone Derivative)

Alkylation with a Prenyl Halide

Acid-catalyzed Cyclization

9-Hydroxy-alpha-lapachone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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